Cas no 46165-47-3 (1H-Tetrazole,5-ethyl-1-phenyl-)

• Product Name: 1H-Tetrazole,5-ethyl-1-phenyl-
• CAS No: 46165-47-3
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 332606
• PubChem ID: 206251
• Update Time: 2025-04-19

1H-Tetrazole,5-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,5-ethyl-1-phenyl-
• 5-ethyl-1-phenyltetrazole
• 46165-47-3
• 1H-Tetrazole, 5-ethyl-1-phenyl-
• DTXSID30196748
• TT-27
• BRN 0151176
• SCHEMBL156901
• 5-Ethyl-1-phenyl-1H-tetrazole

• Inchi： 1S/C9H10N4/c1-2-9-10-11-12-13(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： WVYXSUZGELRXRA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(CC)=NN=N1

Computed Properties

• Exact Mass: 174.091
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 324°C at 760 mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.637